1-(5-methyl-2-furyl)propane-1,2-dione
1-(5-methyl-2-furyl)propane-1,2-dione
1-(5-Methyl-2-furanyl)-1, 2-propanedione belongs to the class of organic compounds known as aryl ketones. These are organic aromatic compounds that contain a ketone group substituted at one C-atom with an aryl group. They have the generic structure RC(=O)R', where R = aryl group and R'=organyl group. 1-(5-Methyl-2-furanyl)-1, 2-propanedione is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1-(5-methyl-2-furanyl)-1, 2-propanedione is primarily located in the cytoplasm. Outside of the human body, 1-(5-methyl-2-furanyl)-1, 2-propanedione can be found in coffee and coffee products. This makes 1-(5-methyl-2-furanyl)-1, 2-propanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1197-20-2
VCID:
VC0074683
InChI:
InChI=1S/C8H8O3/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3
SMILES:
CC1=CC=C(O1)C(=O)C(=O)C
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
1-(5-methyl-2-furyl)propane-1,2-dione
CAS No.: 1197-20-2
Main Products
VCID: VC0074683
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
| CAS No. | 1197-20-2 |
|---|---|
| Product Name | 1-(5-methyl-2-furyl)propane-1,2-dione |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 1-(5-methylfuran-2-yl)propane-1,2-dione |
| Standard InChI | InChI=1S/C8H8O3/c1-5-3-4-7(11-5)8(10)6(2)9/h3-4H,1-2H3 |
| Standard InChIKey | CSILYJHAPLAXTQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(O1)C(=O)C(=O)C |
| Canonical SMILES | CC1=CC=C(O1)C(=O)C(=O)C |
| Description | 1-(5-Methyl-2-furanyl)-1, 2-propanedione belongs to the class of organic compounds known as aryl ketones. These are organic aromatic compounds that contain a ketone group substituted at one C-atom with an aryl group. They have the generic structure RC(=O)R', where R = aryl group and R'=organyl group. 1-(5-Methyl-2-furanyl)-1, 2-propanedione is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1-(5-methyl-2-furanyl)-1, 2-propanedione is primarily located in the cytoplasm. Outside of the human body, 1-(5-methyl-2-furanyl)-1, 2-propanedione can be found in coffee and coffee products. This makes 1-(5-methyl-2-furanyl)-1, 2-propanedione a potential biomarker for the consumption of this food product. |
| PubChem Compound | 70968 |
| Last Modified | Nov 11 2021 |
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